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Introduction
OD1, a potent peptide toxin isolated from the venom of the scorpion Odonthobuthus doriae,

has emerged as a critical pharmacological tool for studying voltage-gated sodium (NaV)

channels. Its high affinity and specific modulation of particular NaV subtypes, most notably

NaV1.7, make it an invaluable molecular probe in pain research and drug discovery. These

application notes provide a comprehensive overview and detailed protocols for the utilization of

OD1 in patch clamp electrophysiology experiments to characterize its effects on NaV channels.

OD1 is a potent activator of several NaV channel subtypes, with a particularly high affinity for

rNaV1.7, hNaV1.4, and rNaV1.6.[1] Its primary mechanism of action involves the potent

inhibition of fast inactivation, which leads to an increase in peak sodium currents and the

induction of a significant persistent sodium current.[1][2] This modulation of channel gating

effectively lowers the threshold for action potential generation and increases neuronal

excitability. Given the critical role of NaV1.7 in nociceptive pathways, OD1's ability to selectively

activate this channel has made it instrumental in studies investigating the mechanisms of pain

transmission.

Data Presentation
The following table summarizes the quantitative data regarding the potency of OD1 on various

voltage-gated sodium channel subtypes as determined by patch clamp electrophysiology.
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Channel
Subtype

Species EC50 (nM) Key Effects Reference

NaV1.7 Rat 7

Potent inhibition

of fast

inactivation,

induction of

persistent current

[1]

NaV1.4 Human 10
Inhibition of fast

inactivation
[1]

NaV1.6 Rat 47
Inhibition of fast

inactivation
[1]

NaV1.2 Mammalian >3000
Minimal

activation
[1]

NaV1.3 Mammalian >3000
Minimal

activation
[1]

NaV1.5 Mammalian >3000
Minimal

activation
[1]

Signaling Pathway and Experimental Workflow
OD1 Modulation of NaV1.7 Signaling in Nociceptive
Neurons
The following diagram illustrates the signaling pathway initiated by the binding of OD1 to the

NaV1.7 channel in a dorsal root ganglion (DRG) neuron, leading to the transmission of a pain

signal. OD1 binding inhibits the fast inactivation of NaV1.7, causing a persistent influx of Na+

ions. This leads to membrane depolarization, action potential generation, and propagation to

the presynaptic terminal in the dorsal horn of the spinal cord. The sustained depolarization at

the presynaptic terminal facilitates the influx of Ca2+ through voltage-gated calcium channels,

triggering the release of neurotransmitters such as Substance P and glutamate. These

neurotransmitters then bind to their respective receptors on second-order neurons, propagating

the pain signal to higher brain centers.
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Caption: OD1 binding to NaV1.7 in DRG neurons leads to neurotransmitter release in the

spinal cord.

Experimental Workflow for OD1 Application in Patch
Clamp
The following flowchart outlines the key steps for applying OD1 in a whole-cell patch clamp

experiment to record its effects on voltage-gated sodium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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